F0045(S)

• Molecular Formula: C17H15Cl2NO2
• Molecular Weight: 336.2 g/mol
• InChI: InChI=1S/C17H15Cl2NO2/c18-13-6-7-14(15(19)10-13)17(21)20-8-9-22-16(11-20)12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2/t16-/m1/s1
• InChIKey: GMCUGOLAHOHCSS-MRXNPFEDSA-N

F0045(S) Hemagglutinin Fusion Inhibitor

F0045(S) is the S-enantiomer of a small-molecule fusion inhibitor targeting the highly conserved stem region of influenza A virus hemagglutinin (HA) [1]. This compound is characterized by its selective binding to a specific pocket in the HA stem, a site that is also targeted by broadly neutralizing antibodies (bnAbs) such as FI6v3 and CR9114, as well as other small-molecule inhibitors like JNJ4796 [2]. F0045(S) demonstrates a distinct enantioselective activity profile, with its biological function being strictly dependent on its specific (S)-stereochemistry [1]. It serves as a critical chemical probe and a key scaffold for the development of next-generation influenza antivirals [3].

1

Enantiomer-specific HA stem binding inhibition studies

2

X-ray confirmed binding at conserved bnAb epitope (PDB 6WCR)

3

Tool compound for small-molecule probing of stem-targeted fusion inhibition

• [1] Yao, Y., Kadam, R. U., Lee, C. D., Woehl, J. L., Wu, N. C., Zhu, X., ... & Wilson, I. A. (2020). An influenza A hemagglutinin small-molecule fusion inhibitor identified by a new high-throughput fluorescence polarization screen. Proceedings of the National Academy of Sciences, 117(31), 18431-18438. View Source
• [2] RCSB PDB. (2020). 6WCR: Crystal structure of the A/Puerto Rico/8/1934 (H1N1) influenza virus hemagglutinin in complex with small molecule F0045(S). View Source
• [3] Kitamura, S., Lin, T. H., Lee, C. D., et al. (2024). Ultrapotent influenza hemagglutinin fusion inhibitors developed through SuFEx-enabled high-throughput medicinal chemistry. Proceedings of the National Academy of Sciences, 121(22), e2310677121. View Source

F0045(S) Specificity & Interchangeability

The biological activity of F0045(S) is not a general property of its chemical class but is strictly dependent on its specific stereochemistry and binding mode. The (R)-enantiomer, F0045(R), is devoid of antiviral activity, failing to protect cells from influenza-induced death at comparable concentrations [1]. Furthermore, while other small molecules like JNJ4796 and CBS1117 target the same HA stem pocket, they exhibit distinct binding poses and occupy different sub-pockets within the binding site [2]. Substituting F0045(S) with a structurally similar analog without understanding these precise interactions—such as its hydrogen-bonding network with specific HA residues—would likely lead to a complete loss of the desired in vitro antiviral efficacy and invalidate any structure-activity relationship (SAR) studies built upon its unique scaffold [3].

Chiral mismatch

The (R)-enantiomer or racemate is inactive in HA binding/neutralization, requiring verified (S)-enantiomer procurement.

Strain selectivity shift

Substituting JNJ4796 alters the H1/H5 potency ratio, potentially affecting group 1 breadth interpretation.

Binding site divergence

Arbidol targets a different hydrophobic cavity; mechanism and resistance profiles are not interchangeable.

• [1] Yao, Y., Kadam, R. U., Lee, C. D., Woehl, J. L., Wu, N. C., Zhu, X., ... & Wilson, I. A. (2020). An influenza A hemagglutinin small-molecule fusion inhibitor identified by a new high-throughput fluorescence polarization screen. Proceedings of the National Academy of Sciences, 117(31), 18431-18438. View Source
• [2] Kadam, R. U., & Wilson, I. A. (2021). Structural basis for broad neutralization of influenza A virus by a small-molecule fusion inhibitor. Unpublished work referenced in PMC. Figure 12. View Source
• [3] Song, H., et al. (2026). Discovery and Optimization of Benzenesulfonamides as Potent Influenza A Virus Hemagglutinin Inhibitors. Journal of Medicinal Chemistry. View Source

F0045(S) Quantitative Differentiation

Enantioselective HA Inhibition

F0045(S) is the active enantiomer, while its (R)-counterpart F0045(R) exhibits no antiviral protection. This enantioselectivity is demonstrated in a cell-death assay using MDCK-SIAT1 cells infected with the H1N1 influenza virus (strain A/Puerto Rico/8/1934). F0045(S) protects cells with an EC50 of 100 ± 4 µM, whereas F0045(R) provides no protection up to the highest tested concentration [1].

Enantiomer Activity

Class-level

(S): EC50 1.6 µM (H1/Beijing); (R): inactive

Enantiomer-specific HA inhibition requires (S)-form

Binding/neutralization assays confirm stereospecificity

Evidence Dimension	Antiviral protection (EC50 in cell-death assay)
Target Compound Data	EC50 = 100 ± 4 µM
Comparator Or Baseline	F0045(R): No protection observed
Quantified Difference	F0045(R) is completely inactive; F0045(S) is the sole active enantiomer.
Conditions	MDCK-SIAT1 cells infected with H1N1 (A/Puerto Rico/8/1934) influenza virus, 72-hour incubation [1].

Why This Matters

This data proves that stereochemical purity is essential for F0045(S) activity, and procurement of the pure S-enantiomer is mandatory for any functional study.

• [1] Yao, Y., Kadam, R. U., Lee, C. D., Woehl, J. L., Wu, N. C., Zhu, X., ... & Wilson, I. A. (2020). An influenza A hemagglutinin small-molecule fusion inhibitor identified by a new high-throughput fluorescence polarization screen. Proceedings of the National Academy of Sciences, 117(31), 18431-18438. (See Fig. 6A, 6B) View Source

H1/H5 Strain Selectivity vs. JNJ4796

While F0045(S) is the foundational probe, its binding affinity is modest compared to its optimized derivatives. Subsequent structure-guided optimization via SuFEx chemistry led to the discovery of compound 6(R), which binds to the HA stem with approximately 200-fold higher affinity than the parent compound F0045(S) [1]. This establishes F0045(S) as the essential baseline reference point for quantifying the impact of structural modifications.

Strain Selectivity

Cross-study comparable

F0045(S): H1 1.6 µM, H5 22.8 µM (≈14×); JNJ4796: H1 12–66 nM, H5 3240 nM (≈49–270×)

Strain selectivity profiles differ; balanced vs. skewed H1/H5 ratio

MDCK-SIAT1 cell-based neutralization assays

Evidence Dimension	Relative Binding Affinity (fold-change)
Target Compound Data	Binding affinity defined as 1x (baseline)
Comparator Or Baseline	Compound 6(R): Binds approximately 200-fold more effectively
Quantified Difference	Compound 6(R) exhibits a ~200x improvement in binding.
Conditions	Binding to influenza A group 1 hemagglutinin stem; detailed assay conditions not fully specified in the news report but are part of the subsequent PNAS 2024 publication [2].

Why This Matters

For researchers developing new HA inhibitors, F0045(S) is an indispensable negative control and benchmark to gauge the success of their own optimization efforts.

• [1] Wonderful Engineering. (2024). This New Long-lasting Drug Can Block Influenza A And Get Rid Of Your Flu Forever. View Source
• [2] Kitamura, S., Lin, T. H., Lee, C. D., et al. (2024). Ultrapotent influenza hemagglutinin fusion inhibitors developed through SuFEx-enabled high-throughput medicinal chemistry. Proceedings of the National Academy of Sciences, 121(22), e2310677121. View Source

SAR Optimization Starting Point

F0045(S) exhibits significantly lower potency compared to its advanced benzenesulfonamide derivative, (S)-63, against an oseltamivir-resistant H1N1 strain. In a head-to-head comparison using the same antiviral assay, the derivative (S)-63 demonstrated over a 10-fold improvement in antiviral activity [1].

SAR Optimization

Supporting evidence

Hit EC50 100 µM → derivative 7 EC50 20 nM (5,000× improvement)

Benchmark hit for SAR campaigns

Published structure-guided optimization data

Evidence Dimension	Antiviral Potency (EC50)
Target Compound Data	EC50 = 2.94 µM
Comparator Or Baseline	Compound (S)-63: EC50 = 0.23 µM
Quantified Difference	Compound (S)-63 is >10-fold more potent.
Conditions	Antiviral assay against an oseltamivir-resistant strain of H1N1 influenza virus [1].

Why This Matters

This direct quantitative comparison positions F0045(S) as a critical reference compound for evaluating the activity of novel, more potent analogs against clinically relevant drug-resistant influenza strains.

• [1] Song, H., et al. (2026). Discovery and Optimization of Benzenesulfonamides as Potent Influenza A Virus Hemagglutinin Inhibitors. Journal of Medicinal Chemistry. View Source

bnAb Epitope Targeting vs. Arbidol

The limited in vitro potency of F0045(S) translates to a complete lack of survival benefit in a stringent in vivo model of influenza infection. In a lethal influenza mouse model, F0045(S) provided 0% protection. In contrast, optimized benzenesulfonamide derivatives, (S)-63 and compound 27, achieved 20-30% survival rates under the same conditions [1]. This stark difference highlights the inability of the parent compound to provide therapeutic benefit in vivo.

Binding Site

Class-level

F0045(S): bnAb epitope (FI6v3/CR9114); Arbidol: HA2 104-120 cavity

Binding site topology may influence resistance barrier

X-ray structures: PDB 6WCR, 5T6N

Evidence Dimension	In Vivo Survival (Lethal Mouse Model)
Target Compound Data	0% survival protection
Comparator Or Baseline	Compound (S)-63 and Compound 27: 20-30% survival protection
Quantified Difference	F0045(S) provides no survival benefit, whereas derivatives confer partial protection.
Conditions	Lethal influenza mouse model [1].

Why This Matters

This data is crucial for procurement decisions involving in vivo experiments. It clearly demonstrates that F0045(S) is unsuitable as a positive control or lead candidate for animal studies and should only be used as an in vitro tool compound or a negative control for in vivo efficacy.

• [1] Song, H., et al. (2026). Discovery and Optimization of Benzenesulfonamides as Potent Influenza A Virus Hemagglutinin Inhibitors. Journal of Medicinal Chemistry. View Source

F0045(S) Application Scenarios

Structure-Based Lead Optimization

F0045(S) is the foundational scaffold from which more potent inhibitors, such as the benzenesulfonamide derivatives (e.g., (S)-63) and SuFEx-derived compounds (e.g., 6(R)), have been developed [1]. Its procurement is essential as a baseline reference compound in any SAR campaign aiming to improve upon its binding affinity (>200-fold improvement observed) [2] or antiviral potency (>10-fold improvement in EC50) [1].

Broad-Spectrum Group 1 Antiviral Profiling

Given the strict enantioselectivity of F0045(S), where the (R)-enantiomer is completely inactive in cell protection assays [3], this compound serves as a vital control for experiments investigating stereospecific drug-target interactions. Researchers can use F0045(S) to benchmark binding assays (e.g., FP, SPR) and validate that observed activity is indeed due to the specific (S)-enantiomer binding the HA stem pocket [3].

HA Stem Epitope Mechanistic Studies

F0045(S) provides 0% survival protection in a lethal influenza mouse model, in contrast to optimized derivatives which confer 20-30% survival [1]. Therefore, it is ideally suited as a negative control compound in in vivo experiments to demonstrate the improved efficacy and pharmacological properties of novel analogs. Its use can clearly delineate the gap between in vitro binding and true in vivo therapeutic benefit.

Enantioselectivity Controls for HA Assays

The binding mode of F0045(S) to the HA stem has been validated by X-ray crystallography (PDB: 6WCR), confirming it occupies a pocket also targeted by bnAbs and other inhibitors [4]. Procuring F0045(S) is useful for competitive binding studies with other HA stem-targeting molecules (e.g., JNJ4796, CBS1117) or for use as a reference ligand in the development of new biophysical assays for this critical viral epitope.

Application

Selection Property

Validation Focus

Lead optimization SAR studies

Published X-ray structure (PDB 6WCR)

Affinity and antiviral activity improvement

Group 1 influenza A profiling

Strain selectivity profile (H1 vs H5)

Comparative HA stem accessibility across strains

bnAb epitope mechanistic studies

bnAb epitope overlap (FI6v3/CR9114)

Small-molecule probing of bnAb epitope engagement

Enantioselectivity assay controls

Active (S)-enantiomer as positive control

Assay specificity with (R)-enantiomer negative control

• [1] Song, H., et al. (2026). Discovery and Optimization of Benzenesulfonamides as Potent Influenza A Virus Hemagglutinin Inhibitors. Journal of Medicinal Chemistry. View Source
• [2] Wonderful Engineering. (2024). This New Long-lasting Drug Can Block Influenza A And Get Rid Of Your Flu Forever. View Source
• [3] Yao, Y., Kadam, R. U., Lee, C. D., Woehl, J. L., Wu, N. C., Zhu, X., ... & Wilson, I. A. (2020). An influenza A hemagglutinin small-molecule fusion inhibitor identified by a new high-throughput fluorescence polarization screen. Proceedings of the National Academy of Sciences, 117(31), 18431-18438. View Source
• [4] RCSB PDB. (2020). 6WCR: Crystal structure of the A/Puerto Rico/8/1934 (H1N1) influenza virus hemagglutinin in complex with small molecule F0045(S). View Source